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Compound of Interest

Compound Name: 4-Acetylbenzaldehyde

Cat. No.: B1276866

This guide provides comprehensive safety information for 4-Acetylbenzaldehyde (CAS No.
3457-45-2), intended for researchers, scientists, and professionals in drug development. It

covers physical and chemical properties, hazard identification, handling procedures, and
emergency measures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Acetylbenzaldehyde is presented
below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference
Molecular Formula CoHsO2 [1112][3]
Molecular Weight 148.16 g/mol [1][2][3]14]

White or Colorless to Light

Appearance yellow powder to lump to clear [5]
liquid

Melting Point 33-36 °C (lit.) [1]141[6]
Boiling Point 286.4 + 23.0 °C at 760 mmHg [1]
Density 1.1+0.1 g/cm3 [1]
Flash Point 106.6 + 19.6 °C [1]
Vapor Pressure 0.0 £ 0.6 mmHg at 25°C [1]
Solubility No data available

LogP 1.52 [1]

Hazard Identification and Safety Precautions

While some safety data sheets indicate that no comprehensive hazard classification is
available for 4-Acetylbenzaldehyde, it is crucial to handle it with care, following standard
laboratory safety protocols.[7] Personal protective equipment (PPE) should always be used.

Personal Protective Equipment (PPE) Recommendations:
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Protection Type Specification Reference

Tightly fitting safety goggles
Eye/Face Protection with side-shields (conforming [7]
to EN 166 or NIOSH)

Chemical impermeable gloves,
Skin Protection fire/flame resistant and [7]

impervious clothing

Dust mask type N95 (US) or

Respiratory Protection )
equivalent

Emergency Procedures and First-Aid Measures

In the event of exposure or an accident, immediate and appropriate action is critical. The
following diagram outlines the recommended first-aid procedures.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.echemi.com/sds/4-acetylbenzaldehyde-pid_Seven25863.html
https://www.echemi.com/sds/4-acetylbenzaldehyde-pid_Seven25863.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

First-Aid Action

If not breathing, give
artificial respiration

Exposure Route

Move to fresh air If breathing is difficult,
give oxygen

»| Wash with soap and water

@ > Rinse immediately with
plenty of water for at least 15 mins
@ »| Clean mouth with water and
drink plenty of water afterwards

y

A

Seek medical attention

Click to download full resolution via product page

First-aid measures for 4-Acetylbenzaldehyde exposure.

Firefighting Measures

In case of a fire involving 4-Acetylbenzaldehyde, specific extinguishing media and protective

actions are required.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1276866?utm_src=pdf-body-img
https://www.benchchem.com/product/b1276866?utm_src=pdf-body
https://www.benchchem.com/product/b1276866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Fire Involving

Y

4-Acetylbenzaldehyde

Suitable Extinguishing [Media Protective Actions for Firefighters

Dry Chemical

Wear self-contained
breathing apparatus (SCBA)

Carbon Dioxide Alcohol-Resistant Foam

Wear full protective gear

Click to download full resolution via product page

Recommended firefighting measures for 4-Acetylbenzaldehyde.

Accidental Release Measures

Proper containment and cleanup of spills are necessary to prevent environmental

contamination and personnel exposure.
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Spill Occurs

Wear Personal Protective Equipment

Ensure adequate ventilation Remove all sources of ignition (gloves, goggles, respirator)

Evacuate personnel to safe areas|

Contain spillage

Collect with spark-proof tools or
inert absorbent material

'

Place in suitable, closed containers
for disposal

Prevent entry into drains
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Start: Receiving Chemical

Safe Handling

Use in a well-ventilated area

Avoid contact with skin, eyes, and clothing

Keep away from ignition sources

Wear appropriate PPE

Proper Storage

End: Safe Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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